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Compound of Interest

Compound Name: 1,6-Dichlorohexane

Cat. No.: B1210651 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of 1,6-dichlorohexane, a halogenated hydrocarbon that requires careful

handling due to its potential hazards. Adherence to these procedures is vital for ensuring

personnel safety and minimizing environmental impact.

Immediate Safety and Hazard Information
1,6-Dichlorohexane is classified as a combustible liquid and an irritant to the eyes, skin, and

respiratory tract.[1][2] It is also recognized as being harmful to aquatic life with long-lasting

effects.[3][4] Before handling, it is imperative to be familiar with the specific hazards outlined in

the Safety Data Sheet (SDS).
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Hazard Classification Description

Physical Hazards Combustible liquid.[1][4]

Health Hazards

Causes skin, eye, and respiratory tract irritation.

[1][2] May be fatal if swallowed and enters

airways.[3]

Environmental Hazards
Toxic to aquatic life with long-lasting effects.[3]

[4]

Personal Protective Equipment (PPE)

Chemical-resistant gloves (e.g., nitrile,

neoprene), safety goggles or a face shield, and

protective clothing are mandatory.[2][5] Work

should be conducted in a well-ventilated area,

preferably a chemical fume hood.[2][5]

Operational Plan for Disposal
The disposal of 1,6-dichlorohexane must be managed as a hazardous waste, specifically as a

halogenated organic waste.[6] Never mix halogenated waste with non-halogenated organic

waste, as this can significantly increase disposal costs and complexity.[7]

Step 1: Waste Collection and Segregation

Designated Waste Container: Use a clearly labeled, leak-proof container designated for

"Halogenated Organic Waste."[6][7] The container must be in good condition with a secure,

tight-fitting lid.[7]

Labeling: Immediately affix a hazardous waste tag to the container. The label must include

"Hazardous Waste," the full chemical name ("1,6-Dichlorohexane"), and any other

components of the waste stream with their approximate percentages.[7]

Segregation: Do not mix 1,6-dichlorohexane waste with other categories of hazardous

waste such as acids, bases, or heavy metals.[7]

Step 2: Accumulation in a Satellite Accumulation Area (SAA)
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Location: Store the waste container in a designated Satellite Accumulation Area (SAA).[7]

This area should be at or near the point of generation.

Secondary Containment: The waste container must be kept in secondary containment, such

as a chemically resistant tub, to contain any potential leaks.[7]

Storage Conditions: Store the container away from sources of ignition, direct sunlight, and

heat.[7][8] The storage area must be cool and well-ventilated.[7][8]

Container Management: Keep the container closed at all times except when adding waste.[2]

Do not overfill the container; leave at least 5% of headspace to allow for thermal expansion.

[7]

Step 3: Requesting Waste Pickup

Contact Environmental Health and Safety (EHS): Once the container is nearly full, or if waste

generation is complete, contact your institution's Environmental Health and Safety (EHS)

department to request a waste pickup.[7]

Documentation: Ensure all information on the hazardous waste tag is accurate and

complete, including the accumulation start date and the name of the waste generator.[7]

Step 4: Spill Management

In the event of a spill, follow these immediate procedures:

Evacuate and Ventilate: If the spill is outside a chemical fume hood, evacuate the immediate

area and ensure it is well-ventilated.[7]

Contain the Spill: Use an inert absorbent material such as sand, vermiculite, or a commercial

sorbent pad to contain the spill.[7]

Collect Waste: Carefully collect the absorbed material and any contaminated debris into a

sealed, leak-proof container.[7]

Label as Hazardous Waste: Label the container as "Spill Debris" containing 1,6-
dichlorohexane.[7]
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Decontaminate: Clean the spill area with soap and water.[7]

Request Pickup: Arrange for the disposal of the spill debris through your EHS department.[7]

Disposal Workflow
The following diagram outlines the logical workflow for the proper disposal of 1,6-
dichlorohexane.
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Disposal workflow for 1,6-dichlorohexane.

Disclaimer: This information is intended as a guide and should be supplemented by your

institution's specific Environmental Health and Safety (EHS) protocols and the Safety Data
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Sheet (SDS) for 1,6-dichlorohexane. Always consult with your EHS department for specific

disposal requirements at your facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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